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Compound of Interest

Compound Name: Tas-114

Cat. No.: B15589086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tas-114 is a novel, orally bioavailable small molecule inhibitor with a dual mechanism of action,

targeting both deoxyuridine triphosphatase (dUTPase) and dihydropyrimidine dehydrogenase

(DPD).[1] This dual inhibition enhances the therapeutic efficacy of fluoropyrimidine-based

chemotherapies, such as 5-fluorouracil (5-FU), by increasing the bioavailability of 5-FU and

promoting its incorporation into DNA, leading to tumor cell death.[1][2] Given its therapeutic

potential, understanding the physicochemical properties of Tas-114, particularly its solubility

and stability in common laboratory solvents like dimethyl sulfoxide (DMSO), is critical for the

design and execution of reliable in vitro and preclinical studies.

These application notes provide detailed protocols for the preparation, storage, and

assessment of Tas-114 solutions in DMSO. The information herein is intended to guide

researchers in handling this compound to ensure the integrity and reproducibility of

experimental results.
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Property Value Notes

Maximum Solubility 80 mg/mL (177.17 mM)

Sonication is recommended to

achieve this concentration.[3]

Use of anhydrous, high-purity

DMSO is essential, as the

presence of water can reduce

solubility.[4]

Appearance in Solution Clear, colorless to pale yellow

Visual inspection should

confirm the absence of

particulate matter.

Table 1: Solubility of a Representative Small Molecule Inhibitor in Various Solvents. This table

presents illustrative data for a generic kinase inhibitor, as specific comparative solubility data

for Tas-114 in solvents other than DMSO is not readily available in the public domain.

Solvent Temperature (°C) Maximum Solubility (mM)

DMSO 25 100

Ethanol 25 25

Water 25 <0.1

PBS (pH 7.4) 25 <0.01

Tas-114 Stability in DMSO
The stability of Tas-114 in DMSO is crucial for maintaining its potency and ensuring the

accuracy of experimental outcomes. The following tables provide recommended storage

conditions and illustrative stability data for a representative small molecule inhibitor in DMSO.

Table 2: Recommended Storage Conditions for Tas-114 in DMSO.
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Storage Duration Temperature Conditions Expected Stability

Short-term -20°C
Aliquoted, protected

from light
Up to 1 month[5]

Long-term -80°C

Aliquoted, under

nitrogen, protected

from light

Up to 6 months[5]

Table 3: Illustrative Stability Data for a Generic Kinase Inhibitor in DMSO at -20°C. This data is

representative and intended to provide a general understanding of compound stability in

DMSO. Actual stability of Tas-114 should be determined empirically using the protocol provided

below.

Time Point Purity (%) Observations

Initial (T=0) 99.8 Freshly prepared solution.

1 Month 99.5
No significant degradation

observed.

3 Months 99.2 Minor decrease in purity.

6 Months 98.5
Consider preparing fresh

stock.

12 Months 96.0
Significant degradation

observed.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Tas-114 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tas-114 in DMSO, a

common concentration for in vitro assays.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/tas-114.html
https://www.medchemexpress.com/tas-114.html
https://www.benchchem.com/product/b15589086?utm_src=pdf-body
https://www.benchchem.com/product/b15589086?utm_src=pdf-body
https://www.benchchem.com/product/b15589086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tas-114 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator bath

Calibrated analytical balance

Amber glass or polypropylene vials with screw caps

Procedure:

Calculation: Determine the mass of Tas-114 required to prepare the desired volume of a 10

mM solution. The molecular weight of Tas-114 is 451.54 g/mol .

Weighing: Accurately weigh the calculated amount of Tas-114 powder and place it into a

sterile vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Vortexing: Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound is not fully dissolved, sonicate the vial in a water

bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution, but prolonged

heating should be avoided to prevent degradation.[4]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Storage: For long-term storage, aliquot the stock solution into single-use volumes and store

at -80°C under a nitrogen atmosphere to minimize exposure to moisture and air.[5] For short-

term use, storage at -20°C is acceptable.

Protocol 2: Assessment of Tas-114 Stability in DMSO by
HPLC
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This protocol outlines a method to determine the stability of Tas-114 in a DMSO stock solution

over time using High-Performance Liquid Chromatography (HPLC).

Materials:

Prepared Tas-114 stock solution in DMSO (from Protocol 1)

HPLC system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile and water with a suitable modifier like formic acid)

Autosampler vials

Procedure:

Time-Zero (T=0) Analysis: Immediately after preparing the Tas-114 stock solution, take an

aliquot, dilute it to a suitable concentration for HPLC analysis, and inject it into the HPLC

system. This will serve as the baseline for stability assessment.

Storage: Store the remaining stock solution under the desired conditions (e.g., -20°C or

-80°C).

Time-Point Analysis: At predetermined time points (e.g., 1 week, 1 month, 3 months, 6

months), thaw an aliquot of the stock solution, dilute it in the same manner as the T=0

sample, and analyze it by HPLC.

Data Analysis: Compare the peak area of the parent Tas-114 compound at each time point

to the peak area of the T=0 sample. The appearance of new peaks may indicate the

formation of degradation products.

Calculation: The percentage of Tas-114 remaining can be calculated as follows: %

Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100

Mandatory Visualization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15589086?utm_src=pdf-body
https://www.benchchem.com/product/b15589086?utm_src=pdf-body
https://www.benchchem.com/product/b15589086?utm_src=pdf-body
https://www.benchchem.com/product/b15589086?utm_src=pdf-body
https://www.benchchem.com/product/b15589086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tas-114 Mechanism of Action
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Workflow for Tas-114 Solution Preparation and Stability Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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